![molecular formula C2H3N B078537 Acetonitrile-15N CAS No. 14149-39-4](/img/structure/B78537.png)
Acetonitrile-15N
Overview
Description
Acetonitrile-15N is a useful research compound. Its molecular formula is C2H3N and its molecular weight is 42.05 g/mol. The purity is usually 95%.
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Scientific Research Applications
Infrared Spectroscopy and Molecular Analysis : Acetonitrile-15N is used in infrared spectroscopy, where its spectrum assists in molecular structure analysis and force constant refinements. This application is significant in understanding molecular behavior and interactions (Parellada et al., 1979).
Synthesis of Labelled Compounds : It plays a role in the synthesis of labeled compounds, including acetamide and acetonitrile itself. This synthesis is crucial for applications in medical imaging and drug development (Morgan & Dorn, 1991).
Chemical Shifts in Solution Studies : this compound is used in studying the chemical shifts in solutions, providing insights into complexation and reactivity, which is essential in understanding chemical reactions and designing new compounds (Anderson et al., 1987).
Synthesis of Other Chemicals : It serves as a starting material in the synthesis of other chemicals, such as 3-Methyl-1,2,4-triazine, which finds applications in various chemical and pharmaceutical industries (Neunhoeffer & Frühauf, 1972).
Molecular Dynamics Studies : this compound is utilized in molecular dynamics studies, especially as a solvent media for organic reactions. Its behavior in solvents like acetonitrile is crucial for understanding enzyme-based catalytic processes (Alvarez et al., 2014).
Solvation and Electrochemical Studies : The compound is instrumental in understanding solvation effects and hyperpolarizabilities in solutions, aiding in the development of new materials and electrolytes for various applications, including energy storage and catalysis (Norman et al., 1997).
Analytical Chemistry and Bioanalytical Applications : In analytical chemistry, this compound is used in deproteinization and pre-purification techniques. Its unique physicochemical properties are pivotal in extraction and concentration techniques (Zarzycki et al., 2010).
Wastewater Treatment Research : It is also relevant in wastewater treatment research, where its degradation and the effects on the environment are studied. This research contributes to developing more efficient and environmentally friendly waste treatment methods (Mei et al., 2019).
Supercapacitor and Electrolyte Safety : this compound is studied in the context of supercapacitor electrolytes, focusing on improving safety without degrading performance. This research is crucial for developing safer and more efficient energy storage devices (Abdallah et al., 2012).
Drug and Metabolite Characterization : The compound is used to enhance the diagnostic signature of nitrogen in drugs and metabolites, which is significant for drug development and medical research (Fekete et al., 2020).
Mechanism of Action
Target of Action
Acetonitrile-15N, also known as Methyl cyanide-15N , is primarily used in nuclear magnetic resonance (NMR) spectroscopy . Its primary target is 15N-labeled compounds in various biochemical applications . The unique isotopic composition of this compound allows it to interact with these targets and provide valuable information about their structure and dynamics .
Mode of Action
In NMR spectroscopy, this compound acts as an internal standard for calibration and quantification of 15N-labeled compounds . It interacts with its targets by aligning the nuclear spin of nitrogen-15 with an external magnetic field. This interaction results in a change in the magnetic resonance frequency, which can be measured and analyzed .
Biochemical Pathways
The use of this compound in NMR spectroscopy allows for the study of various metabolic pathways and protein dynamics in living organisms . By tracking the movement and interactions of 15N-labeled compounds, researchers can gain insights into the biochemical pathways these compounds are involved in .
Pharmacokinetics
Its physical properties, such as its boiling point (81-82 °c), melting point (-48 °c), and density (0805 g/mL at 25 °C), may influence its behavior in the spectroscopic environment .
Result of Action
The result of this compound’s action is the generation of highly precise and accurate data about the structure and dynamics of 15N-labeled compounds . This data can be used to enhance our understanding of various biochemical processes, including metabolic pathways and protein dynamics .
Action Environment
The efficacy and stability of this compound as an internal standard in NMR spectroscopy can be influenced by various environmental factors. These include the strength and homogeneity of the magnetic field, the temperature of the sample, and the presence of other compounds in the sample . Proper sample preparation and instrument calibration are essential to ensure the reliability of the results obtained using this compound .
Safety and Hazards
Future Directions
Acetonitrile-15N is a versatile reagent that can be used in a variety of laboratory experiments, and its unique properties make it an ideal choice for many applications. Its widespread use has led to the development of new methods for the synthesis of a variety of important compounds . Future research may focus on further exploring its potential applications in various fields of chemistry.
Properties
IUPAC Name |
acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3N/c1-2-3/h1H3/i3+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEVYAHXRMPXWCK-LBPDFUHNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC#[15N] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
42.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14149-39-4 | |
Record name | 14149-39-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key structural characteristics of Acetonitrile-15N?
A1: this compound (CH3C15N) is an isotopologue of acetonitrile (CH3CN) where the naturally occurring 14N atom is replaced with the stable isotope 15N. This substitution does not alter the chemical properties of the molecule, but it does affect its spectroscopic behavior, making it valuable for various research applications. For instance, the infrared spectrum of this compound has been studied to gain insights into the structure of carbanions. []
Q2: How is this compound utilized in studying chemical reactions?
A2: this compound serves as a valuable tool for investigating reaction mechanisms. In particular, it has been employed in the synthesis of 3-Methyl-1,2,4-triazine-[4-15N], a heterocyclic compound with potential biological activity. The use of this compound in this synthesis allows for the specific labeling of the triazine ring, enabling researchers to track the fate of the nitrogen atom throughout the reaction sequence. [] This isotopic labeling is a powerful technique for elucidating reaction pathways and optimizing synthetic strategies.
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